phenyl 1-tert-butyl-1H-pyrazol-4-ylcarbamate

• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol
• IUPAC Name: phenyl N-(1-tert-butylpyrazol-4-yl)carbamate
• InChI: InChI=1S/C14H17N3O2/c1-14(2,3)17-10-11(9-15-17)16-13(18)19-12-7-5-4-6-8-12/h4-10H,1-3H3,(H,16,18)
• InChI Key: IZSLSGWBNBHRQT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=C(C=N1)NC(=O)OC2=CC=CC=C2

Description

Phenyl 1-tert-butyl-1H-pyrazol-4-ylcarbamate is a useful research compound. Its molecular formula is C14H17N3O2 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution containing 1-tert-butyl-1H-pyrazol-4-amine (0.995 g, 7.16 mmmol) in THF (20 mL), phenylchloroformate (1.00 mL, 8.02 mmol) and K2CO3 (1.32 g, 9.52 mmol) were added at room temperature. After stirring overnight, the mixture was filtered and the solid washed with THF. The filtrate was concentrated to dryness and the residue was dissolved in DCM and the organic solution was washed with brine and dried over MgSO4 to yield phenyl 1-tert-butyl-1H-pyrazol-4-ylcarbamate as a solid (1.65 g, 89%). 1H NMR (300 MHz, CDCl3) δ 7.85 (1H, s), 7.30 (6H, m), 1.60 (9H, s).